Octamoxin
Octamoxin
Octamoxin is a member of hydrazines.
Octamoxin, also known as 2-octylhydrazine, is both an irreversible and nonselective monoamine oxidase enzyme inhibitor (MAOI) of the hydrazine chemical class. This drug was used in the past as an antidepressant agent in the 1960s, however, has since been discontinued.
Octamoxin, also known as 2-octylhydrazine, is both an irreversible and nonselective monoamine oxidase enzyme inhibitor (MAOI) of the hydrazine chemical class. This drug was used in the past as an antidepressant agent in the 1960s, however, has since been discontinued.
Brand Name:
Vulcanchem
CAS No.:
4684-87-1
VCID:
VC0006041
InChI:
InChI=1S/C8H20N2/c1-3-4-5-6-7-8(2)10-9/h8,10H,3-7,9H2,1-2H3
SMILES:
CCCCCCC(C)NN
Molecular Formula:
C8H20N2
Molecular Weight:
144.26 g/mol
Octamoxin
CAS No.: 4684-87-1
VCID: VC0006041
Molecular Formula: C8H20N2
Molecular Weight: 144.26 g/mol
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Description | Octamoxin is a member of hydrazines. Octamoxin, also known as 2-octylhydrazine, is both an irreversible and nonselective monoamine oxidase enzyme inhibitor (MAOI) of the hydrazine chemical class. This drug was used in the past as an antidepressant agent in the 1960s, however, has since been discontinued. |
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CAS No. | 4684-87-1 |
Product Name | Octamoxin |
Molecular Formula | C8H20N2 |
Molecular Weight | 144.26 g/mol |
IUPAC Name | octan-2-ylhydrazine |
Standard InChI | InChI=1S/C8H20N2/c1-3-4-5-6-7-8(2)10-9/h8,10H,3-7,9H2,1-2H3 |
Standard InChIKey | FODQIVGFADUBKE-UHFFFAOYSA-N |
SMILES | CCCCCCC(C)NN |
Canonical SMILES | CCCCCCC(C)NN |
Synonyms | 1-Methylheptylhydrazine |
Reference | Gayral L, Stern H, Puyuelo R: [Indications and results of the treatment of mental depression by octamoxine (ximaol)]. Therapie. 1966 Sep-Oct;21(5):1183-90. [PMID:5976767] |
PubChem Compound | 20811 |
Last Modified | Feb 18 2024 |
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